Cas no 1124-65-8 (3-(2-Thienyl)acrylic Acid)

3-(2-Thienyl)acrylic Acid is a heterocyclic carboxylic acid featuring a thiophene ring conjugated with an acrylic acid moiety. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of conjugated polymers, pharmaceuticals, and functional materials. Its α,β-unsaturated structure allows for selective reactivity in Michael additions, polymerizations, and cross-coupling reactions. The thiophene group enhances electronic properties, making it useful in optoelectronic applications. The product exhibits good thermal stability and solubility in common organic solvents, facilitating its integration into synthetic workflows. Its well-defined structure ensures consistent performance in research and industrial applications.
3-(2-Thienyl)acrylic Acid structure
3-(2-Thienyl)acrylic Acid structure
Product Name:3-(2-Thienyl)acrylic Acid
CAS No:1124-65-8
MF:C7H6O2S
MW:154.186340808868
MDL:MFCD00005455
CID:169496
PubChem ID:24847968
Update Time:2025-05-27

3-(2-Thienyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Thiophen-2-yl)acrylic acid
    • 3-(2-Thienyl)-2-propenoic acid
    • (2E)-3-THIEN-2-YLACRYLIC ACID
    • (E)-3-(Thiophen-2-yl)acrylic acid
    • 2-ACETOXYMETHYL1-3-METHYL-4-
    • 2-Propenoic acid,3-(2-thienyl)-
    • 3-(2-Thienyl)acrylic
    • 3-(2-Thienyl)Acrylic Acid
    • (2E)-3-(2-thienyl)acrylic acid
    • (2E)-3-(2-thienyl)prop-2-enoic acid
    • 3-(Thien-2-yl)acrylic acid
    • 3-Thiophen-2-yl-acrylic acid
    • (2E)-3-(Thiophen-2-yl)prop-2-enoic acid
    • F3145-2787
    • MFCD00005455
    • (E)-3-(THIOPHEN-2-YL)-2-PROPENOIC ACID
    • EN300-00019
    • AKOS025310061
    • CHEBI:188283
    • T1138
    • 3-(2-Thienyl)acrylic acid, 98%
    • BDBM50342412
    • 2-Thienylacrylic acid
    • E-3-(2-thienyl)propenoic acid
    • INO5ATY68D
    • NoName_302
    • 3-(2-thienyl)-acrylic acid
    • GEO-02856
    • J-640121
    • A855561
    • Z56855126
    • 2-Thiopheneacrylic acid, (E)-
    • 3-(thiophen-2-yl)prop-2-enoic acid
    • AKOS000266291
    • 2-Thiopheneacrylic acid
    • 1124-65-8
    • 3T-0655
    • A22502
    • 2-Propenoic acid, 3-(2-thienyl)-
    • J-800125
    • PS-11882
    • (E)-3-(2-Thienyl)acrylic acid
    • UNII-INO5ATY68D
    • (E)-2-thiopheneacrylic acid
    • trans-3-Thiopheneacrylic acid
    • 15690-25-2
    • IDI1_007375
    • trans-3-(thiophen-2-yl)acrylic acid
    • AM808025
    • HMS1404J14
    • NSC-4247
    • EN300-305660
    • NSC4247
    • 2-Propenoic acid, 3-(2-thienyl)-, (2E)-
    • (E)-3-(2-thienyl)-2-propenoic acid
    • Acrylic acid, .beta.-2-thienyl-
    • J-511004
    • (E)-3-thiophen-2-ylprop-2-enoic acid
    • DTXSID50901215
    • 2-Propenoic acid, 3-(2-thienyl)-, (E)-
    • CS-W018039
    • Q27280816
    • 3-(2-Thienyl)acrylic acid, predominantly trans
    • (2Z)-3-(THIOPHEN-2-YL)PROP-2-ENOIC ACID
    • NS00045319
    • CHEMBL1771765
    • (Z)-3-(thiophen-2-yl)acrylic acid
    • A10226
    • BBL037013
    • ALBB-011721
    • STK057349
    • 3-(2-Thienyl)acrylic Acid
    • MDL: MFCD00005455
    • Inchi: 1S/C7H6O2S/c8-7(9)4-3-6-2-1-5-10-6/h1-5H,(H,8,9)/b4-3+
    • InChI Key: KKMZQOIASVGJQE-ONEGZZNKSA-N
    • SMILES: S1C=CC=C1/C=C/C(=O)O

Computed Properties

  • Exact Mass: 154.00900
  • Monoisotopic Mass: 154.00885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65.5

Experimental Properties

  • Density: 1.346
  • Melting Point: 145-148 °C (lit.)
  • Boiling Point: 298.9°Cat760mmHg
  • Flash Point: 134.6°C
  • Refractive Index: 1.656
  • PSA: 65.54000
  • LogP: 1.84590

3-(2-Thienyl)acrylic Acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

3-(2-Thienyl)acrylic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-Thienyl)acrylic Acid Pricemore >>

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3-(2-Thienyl)acrylic Acid Production Method

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